Cas no 93445-77-3 (8-METHOXY-4-OXO-1,4-DIHYDRO-QUINOLINE-2-CARBOXYLIC ACID)

8-Methoxy-4-oxo-1,4-dihydro-quinoline-2-carboxylic acid is a quinoline derivative with a methoxy substituent at the 8-position and a carboxylic acid group at the 2-position. This compound serves as a key intermediate in the synthesis of pharmacologically active molecules, particularly in the development of quinolone-based antibiotics and other heterocyclic compounds. Its structural features, including the dihydroquinoline core and functional groups, contribute to its utility in medicinal chemistry and organic synthesis. The presence of both electron-donating (methoxy) and electron-withdrawing (carboxylic acid) groups enhances its reactivity, making it valuable for further derivatization. It is commonly used in research settings for exploring structure-activity relationships in drug discovery.
8-METHOXY-4-OXO-1,4-DIHYDRO-QUINOLINE-2-CARBOXYLIC ACID structure
93445-77-3 structure
Product Name:8-METHOXY-4-OXO-1,4-DIHYDRO-QUINOLINE-2-CARBOXYLIC ACID
CAS No:93445-77-3
MF:C11H9NO4
MW:219.193463087082
CID:3031598
PubChem ID:76230
Update Time:2025-10-22

8-METHOXY-4-OXO-1,4-DIHYDRO-QUINOLINE-2-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

    • 8-METHOXY-4-OXO-1,4-DIHYDRO-QUINOLINE-2-CARBOXYLIC ACID
    • Q27105632
    • 8-methoxy-4-oxo-1H-quinoline-2-carboxylic acid
    • 92U92J5X9A
    • AKOS000189455
    • 2-Quinolinecarboxylic acid, 4-hydroxy-8-methoxy-
    • DTXCID60106032
    • SCHEMBL975858
    • CHEBI:2323
    • 8-methoxyxanthurenic acid
    • SB70690
    • Xanthurenic acid-8-methyl ether
    • 889-268-5
    • 8-methoxykynurenic acid
    • BRN 0202789
    • 4-Hydroxy-8-methoxy-2-quinolinecarboxylic acid
    • C05830
    • EN300-6745611
    • Oprea1_564088
    • Xanthurenic acid 8-methyl ether
    • 93445-77-3
    • 2929-14-8
    • 4-Hydroxy-8-methoxyquinaldic acid
    • 4-hydroxy-8-methoxyquinoline-2-carboxylic acid
    • 8-Methyl ether of xanthurenic acid
    • 8-methoxy-4-oxo-1,4-dihydroquinoline-2-carboxylic acid
    • DTXSID20183541
    • UNII-92U92J5X9A
    • 8-Methoxykynurenate
    • 8-Methoxy-4-hydroxyquinoline-2-carboxylic acid
    • G41552
    • Quinaldic acid, 4-hydroxy-8-methoxy-
    • CCG-127197
    • Inchi: 1S/C11H9NO4/c1-16-9-4-2-3-6-8(13)5-7(11(14)15)12-10(6)9/h2-5H,1H3,(H,12,13)(H,14,15)
    • InChI Key: BXZSKDOPGDPDEG-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC2C(C=C(C(=O)O)NC=21)=O

Computed Properties

  • Exact Mass: 219.05315777Da
  • Monoisotopic Mass: 219.05315777Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 461.1±45.0 °C at 760 mmHg
  • Flash Point: 232.7±28.7 °C
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

8-METHOXY-4-OXO-1,4-DIHYDRO-QUINOLINE-2-CARBOXYLIC ACID Security Information

8-METHOXY-4-OXO-1,4-DIHYDRO-QUINOLINE-2-CARBOXYLIC ACID Pricemore >>

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Additional information on 8-METHOXY-4-OXO-1,4-DIHYDRO-QUINOLINE-2-CARBOXYLIC ACID

8-METHOXY-4-OXO-1,4-DIHYDRO-QUINOLINE-2-CARBOXYLIC ACID: An Overview of Its Structure, Properties, and Applications

8-METHOXY-4-OXO-1,4-DIHYDRO-QUINOLINE-2-CARBOXYLIC ACID (CAS No. 93445-77-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolines, which are known for their diverse biological activities and potential therapeutic applications. The structure of 8-METHOXY-4-OXO-1,4-DIHYDRO-QUINOLINE-2-CARBOXYLIC ACID features a quinoline ring system with specific functional groups that contribute to its unique chemical and biological properties.

The molecular formula of 8-METHOXY-4-OXO-1,4-DIHYDRO-QUINOLINE-2-CARBOXYLIC ACID is C11H9NO4, and its molecular weight is approximately 219.19 g/mol. The compound's structure includes a methoxy group at the 8-position, an oxo group at the 4-position, and a carboxylic acid group at the 2-position of the quinoline ring. These functional groups play crucial roles in determining the compound's reactivity, solubility, and biological activity.

In terms of physical properties, 8-METHOXY-4-OXO-1,4-DIHYDRO-QUINOLINE-2-CARBOXYLIC ACID is a white to off-white crystalline solid with a melting point ranging from 200 to 205°C. It is slightly soluble in water but more soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various applications in both research and industrial settings.

The chemical stability of 8-METHOXY-4-OXO-1,4-DIHYDRO-QUINOLINE-2-CARBOXYLIC ACID is an important consideration for its use in pharmaceutical formulations. Studies have shown that the compound is stable under normal storage conditions but may degrade when exposed to high temperatures or strong acids or bases. Therefore, it is recommended to store the compound in a cool, dry place away from direct sunlight and incompatible materials.

In recent years, significant research has been conducted to explore the biological activities of 8-METHOXY-4-OXO-1,4-DIHYDRO-QUINOLINE-2-CARBOXYLIC ACID. One of the most notable findings is its potential as an antimicrobial agent. Studies have demonstrated that this compound exhibits broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action involves disrupting bacterial cell wall synthesis and inhibiting essential enzymes involved in bacterial metabolism.

Beyond its antimicrobial properties, 8-METHOXY-4-OXO-1,4-DIHYDRO-QUINOLINE-2-CARBOXYLIC ACID has also shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory effects. In vitro studies have shown that the compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its antimicrobial and anti-inflammatory properties, 8-METHOXY-4-OXO-1,4-DIHYDRO-QUINOLINE-2-CARBOXYLIC ACID has been studied for its potential as an anticancer agent. Research has indicated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of Akt/mTOR signaling pathways, which are often dysregulated in cancer cells.

The pharmacokinetic properties of 8-METHOXY-4-OXO-1,4-DIHYDRO-QUINOLINE-2-CARBOXYLIC ACID have also been investigated to assess its suitability for drug development. Preclinical studies have demonstrated that the compound has good oral bioavailability and favorable pharmacokinetic parameters such as a moderate half-life and low clearance rate. These characteristics suggest that it could be developed into an effective oral medication for various therapeutic indications.

To further enhance its therapeutic potential, researchers have explored various chemical modifications of 8-METHOXY-4-OXO-1,4-DIHYDRO-QUINOLINE-2-CARBOXYLIC ACID. For example, substituting different functional groups at various positions on the quinoline ring can lead to compounds with improved potency or selectivity for specific targets. These efforts aim to optimize the pharmacological profile of the compound while minimizing potential side effects.

In conclusion, 8-METHOXY-4-OXO-1,4-DIHYDRO-QUNINOLINE-CARBOXYLIC ACID (CAS No. 93445-77-3) is a promising compound with a wide range of biological activities and potential therapeutic applications. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs in various disease areas.

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